Cas no 1692192-46-3 (6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid)

• Product Name: 6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid
• CAS No: 1692192-46-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5691226
• PubChem ID: 106230975
• Update Time: 2025-06-07

6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449821
• 6-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid
• 6-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylicacid
• 1692192-46-3
• 6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-3-8(4-2)12-10-7-5-6-9(13-10)11(14)15/h1,5-8H,4H2,2H3,(H,12,13)(H,14,15)
• InChI Key： GFMYBHPIAADDCW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=N1)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid

6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 1692192-46-3)

The compound 6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 1692192-46-3) is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in fields such as pharmacology, material science, and catalysis. The CAS registry number, 1692192-46-3, uniquely identifies this compound within the chemical database, ensuring precise referencing in scientific literature and regulatory documents.

The molecular structure of 6-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid consists of a pyridine ring substituted with an amino group at position 6 and a carboxylic acid group at position 2. The pentynyl group attached to the amino moiety introduces an alkyne functionality, which is known for its ability to participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This feature makes the compound particularly valuable in the synthesis of complex molecules and functional materials.

Recent studies have highlighted the potential of pyridine derivatives like this compound in drug discovery. The carboxylic acid group provides acidity, which can be exploited for protonation-dependent interactions in biological systems. Meanwhile, the amino group offers nucleophilic reactivity, enabling the formation of amide bonds—a key feature in peptide synthesis and drug design. The combination of these functional groups makes 6-(pent-1-ylnyl)aminopyridine-2-carboxylic acid a promising candidate for developing bioactive molecules targeting specific cellular pathways.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using a combination of nucleophilic aromatic substitution and alkyne chemistry. For instance, the introduction of the pentynylamino group can be achieved through palladium-catalyzed cross-coupling reactions, while the carboxylic acid functionality can be introduced via oxidation or hydrolysis steps. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by modifying substituents on the pyridine ring.

From an applications perspective, pyridine derivatives like this compound have found uses in catalysis, where their nitrogen-containing aromatic rings can act as Lewis bases or π-acidic sites. In particular, the presence of an alkyne group opens up possibilities for creating metal complexes with unique electronic and steric properties. Recent advancements in asymmetric catalysis have demonstrated how such compounds can serve as ligands to enhance enantioselectivity in organic transformations.

Another emerging area of interest is the use of pyridine derivatives in materials science. The ability to form supramolecular assemblies through hydrogen bonding or π–π interactions makes these compounds suitable for constructing self-assembled monolayers or stimuli-responsive materials. For example, incorporating 6-(pent-ylnyl)aminopyridine carboxylic acid into polymer networks could lead to materials with tunable mechanical or optical properties.

Looking ahead, ongoing research is focused on exploring the bioavailability and pharmacokinetics of this compound. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties will be crucial for its development as a therapeutic agent or a diagnostic tool. Additionally, computational chemistry approaches are being employed to predict its binding affinities to target proteins, providing insights into its potential efficacy as a drug candidate.

In conclusion, 6-(pent-ylnyl)aminopyridine carboxylic acid (CAS No. 1692192-46-3) represents a versatile building block with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing chemical research and innovation.